Cas no 105894-93-7 (Propanoic acid, 2-methyl-3-(octadecylsulfonyl)-)

• Product Name: Propanoic acid, 2-methyl-3-(octadecylsulfonyl)-
• CAS No: 105894-93-7
• MF: C₂₂H₄₄O₄S
• MW: 404.647366523743
• CID: 1169696
• Update Time: 2024-07-26

Propanoic acid, 2-methyl-3-(octadecylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-3-(octadecylsulfonyl)-

• Inchi： 1S/C22H44O4S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-27(25,26)20-21(2)22(23)24/h21H,3-20H2,1-2H3,(H,23,24)
• InChI Key： DACUGHJLTYIAFP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)CS(CCCCCCCCCCCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 404.29622

Experimental Properties

• Density: 0.992±0.06 g/cm3(Predicted)
• Boiling Point: 554.4±33.0 °C(Predicted)
• PSA: 71.44
• pka: 3.97±0.10(Predicted)